Cas no 10406-24-3 (3-Cyanobenzylamine)

3-Cyanobenzylamine structure
3-Cyanobenzylamine structure
3-Cyanobenzylamine
10406-24-3
C8H8N2
132.162521362305
MFCD06797832
48589
457594

3-Cyanobenzylamine Properties

Names and Identifiers

    • 3-(Aminomethyl)benzonitrile
    • AKOS BB-9335
    • Benzonitrile, 3-(aminomethyl)-
    • 3-Cyanobenzylamine
    • 3-Cyanobenzylamine
    • 3-Aminomethyl-benzonitrile
    • 3-(aminomethyl)benzenecarbonitrile
    • m-Cyanobenzylamine
    • PubChem18585
    • 3-CYANOBENZYLAMIN
    • 3-(Aminomethyl)-benzonitrile
    • Benzonitrile,3-(aminomethyl)-
    • XFKPORAVEUOIRF-UHFFFAOYSA-N
    • CL8992
    • SBB068717
    • TRA0037170
    • RP20017
    • RP20022
    • GS-4
    • DTXSID80146233
    • AM20050051
    • GS-4384
    • 10406-24-3
    • 3-Aminomethylbenzonitrile
    • J-512361
    • MFCD06797832
    • SCHEMBL580840
    • A800886
    • SY007081
    • 2,4(1H,3H)-Pyrimidinedione,6-methyl-,2-hydrazone(9CI)
    • EN300-33158
    • AKOS000151182
    • FT-0649951
    • CHEMBL1178160
    • CS-W005181
    • 3-(aminomethyl)benzonitrile
    • DB-032261
    • 3-CYANOBENZYLAMINE
    • 3-(aminomethyl) benzonitrile
    • +Expand
    • MFCD06797832
    • XFKPORAVEUOIRF-UHFFFAOYSA-N
    • 1S/C8H8N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5,9H2
    • NCC1C=CC=C(C#N)C=1

Computed Properties

  • 132.06900
  • 1
  • 2
  • 1
  • 132.068748
  • 10
  • 145
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.6
  • 49.8

Experimental Properties

  • 1.71728
  • 49.81000
  • 1.573
  • 263 ºCat 760 mmHg
  • 112.9℃
  • 1.1

3-Cyanobenzylamine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003JSX-250mg
3-CYANOBENZYLAMINE
10406-24-3 97%
250mg
$13.00
A2B Chem LLC
AB64833-250mg
3-Cyanobenzylamine
10406-24-3 97%
250mg
$12.00 2024-04-20
Advanced ChemBlocks
P42879-5g
3-(Aminomethyl)-benzonitrile
10406-24-3 95%
5g
$175
Alichem
A012000465-250mg
3-Cyanobenzylamine
10406-24-3 97%
250mg
$499.20 2023-09-04
Ambeed
A243632-250mg
3-(Aminomethyl)benzonitrile
10406-24-3 97%
250mg
$16.0
Apollo Scientific
OR301027-1g
3-Cyanobenzylamine
10406-24-3 98%
1g
£83.00 2023-09-01
Chemenu
CM117519-5g
3-Cyanobenzylamine
10406-24-3 95+%
5g
$174
Crysdot LLC
CD12184546-10g
3-(Aminomethyl)benzonitrile
10406-24-3 97%
10g
$282 2024-07-18
Enamine
EN300-33158-0.05g
3-(aminomethyl)benzonitrile
10406-24-3 60%
0.05g
$19.0 2023-09-04
eNovation Chemicals LLC
D689042-5g
3-Cyanobenzylamine
10406-24-3 >97%
5g
$170 2022-10-17

3-Cyanobenzylamine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:10406-24-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:10406-24-3)
TANG SI LEI
15026964105
2881489226@qq.com

3-Cyanobenzylamine Related Literature

10406-24-3 (3-Cyanobenzylamine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:10406-24-3)3-Cyanobenzylamine
A800886
99%
25g
305.0